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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-
Azidomethylphenyltrimethoxysilane, a versatile bifunctional molecule pivotal for advanced
surface modification and bioconjugation applications. This document consolidates its chemical
and physical properties, synthesis, and safety information and presents detailed, representative
protocols for its application in surface functionalization and subsequent biomolecule
immobilization via click chemistry.

Chemical and Physical Properties

p-Azidomethylphenyltrimethoxysilane is a key reagent for introducing azide functionalities
onto silica-based and other hydroxylated surfaces. The trimethoxysilane group allows for
covalent attachment to surfaces through the formation of stable siloxane bonds, while the
azidomethyl group serves as a versatile handle for "click" chemistry reactions, most notably the
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC).

Table 1: Chemical and Physical Properties of p-Azidomethylphenyltrimethoxysilane
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Property Value Reference(s)
CAS Number 83315-74-6 [1]

Molecular Formula C10H15N303si [2][3]
Molecular Weight 253.33 g/mol [21[31[4]
Appearance Straw to amber liquid [4]

Purity Typically 290% [1][4]
Refractive Index ~1.497 [5]

Specific Gravity ~1.14 [5]

1-(Azidomethyl)-4-
(trimethoxysilyl)benzene, [4-

Synonyms ] [21[3114]
(azidomethyl)phenyl]-

trimethoxysilane

Synthesis

A common synthetic route to p-Azidomethylphenyltrimethoxysilane involves the nucleophilic
substitution of the corresponding chloromethyl derivative with sodium azide.[6]

Experimental Protocol: Synthesis of p-Azidomethylphenyltrimethoxysilane[6]
e Reactants:

o p-Chloromethylphenyltrimethoxysilane (1.0 mole)

o Sodium azide (1.1 moles)

o Catalyst (e.g., a phase-transfer catalyst, 5 mole percent)
» Procedure:

o Combine p-chloromethylphenyltrimethoxysilane, sodium azide, and the catalyst in a
suitable reaction vessel.
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o Heat the mixture to 150°C with stirring for approximately 3 hours.

o After the reaction is complete, cool the mixture and separate the salt byproduct (sodium
chloride) by filtration.

o Purify the resulting liquid via distillation under reduced pressure to yield p-
Azidomethylphenyltrimethoxysilane.

» Expected Yield: 89% by weight.[6]

p-Chloromethylphenyltrimethoxysilane
150°C, 3h

p-Azidomethylphenyltrimethoxysilane
Stirring
P>
Sodium Azide Salt Byproduct

Click to download full resolution via product page

Figure 1: Synthesis of p-Azidomethylphenyltrimethoxysilane.

Spectroscopic Characterization (Expected)

While specific, detailed spectra for p-Azidomethylphenyltrimethoxysilane are not readily
available in the public domain, its characteristic spectroscopic features can be predicted based
on its functional groups.

Table 2: Expected Spectroscopic Data for p-Azidomethylphenyltrimethoxysilane
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Expected Chemical Shift /

Technique Functional Group
Wavenumber
1H NMR -O-CHs (Trimethoxysilane) 3.5 - 3.7 ppm (singlet, 9H)
-CHz-N3s (Azidomethyl) 4.3 - 4.5 ppm (singlet, 2H)
Aromatic protons 7.2 - 7.6 ppm (multiplet, 4H)
13C NMR -O-CHs ~50 ppm
-CH2-Ns ~54 ppm
Aromatic carbons 125 - 138 ppm
FLIR Azide (Ns) stretch Strong, sharp peak at ~2100

cm™1

) Strong peaks at 1190, 1080
Si-O-C stretch

cm~?
C-H (aromatic) stretch ~3050 cm™1
C-H (aliphatic) stretch ~2940, 2840 cm™1

Applications in Surface Functionalization and
Bioconjugation

The primary utility of this compound is in creating azide-terminated surfaces on materials like
silica nanopatrticles, glass slides, or silicon wafers. These surfaces are then ready for the
covalent attachment of alkyne-modified molecules via click chemistry. This two-step process is
highly efficient and specific, making it ideal for the immobilization of sensitive biomolecules in
drug delivery and diagnostic applications.

Experimental Protocol: Surface Functionalization of Silica Nanoparticles

This protocol is a representative procedure adapted from standard methods for silanization of
silica surfaces.

o Materials:
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[e]

Silica nanoparticles (or other silica-based substrate)

o

p-Azidomethylphenyltrimethoxysilane

[¢]

Anhydrous toluene or ethanol

[¢]

Ammonium hydroxide (for ethanol-based method)

e Procedure (Toluene-based, anhydrous):

o Activate the silica surface by cleaning with piranha solution (a mixture of sulfuric acid and
hydrogen peroxide) or by oxygen plasma treatment. (Caution: Piranha solution is
extremely corrosive and reactive).

o Thoroughly rinse the activated substrate with deionized water and dry in an oven at 110-
120°C for at least one hour.

o In a moisture-free environment (e.g., a glovebox or under an inert atmosphere), prepare a
1-2% (v/v) solution of p-Azidomethylphenyltrimethoxysilane in anhydrous toluene.

o Immerse the dried silica substrate in the silane solution.

o Allow the reaction to proceed for 2-4 hours at room temperature or for 1 hour at 60°C with
gentle agitation.

o Remove the substrate from the solution and rinse thoroughly with fresh toluene to remove
any unbound silane.

o Cure the silanized surface by baking at 110°C for 30-60 minutes to promote covalent bond
formation.

o The azide-functionalized silica is now ready for use.

Experimental Protocol: Bioconjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition
(CUAAC)

o Materials:
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o Azide-functionalized silica nanoparticles

o Alkyne-modified biomolecule (e.g., peptide, protein, DNA, or drug molecule)
o Copper(ll) sulfate (CuSOa)

o Sodium ascorbate

o Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand

o Phosphate-buffered saline (PBS) or other suitable aqueous buffer

Procedure:
o Disperse the azide-functionalized nanopatrticles in the chosen buffer.
o Add the alkyne-modified biomolecule to the nanopatrticle dispersion.

o In a separate tube, prepare the catalyst solution by mixing CuSOa4 and TBTA ligand in the
buffer.

o Add the catalyst solution to the nanoparticle/biomolecule mixture.
o Initiate the reaction by adding a fresh solution of sodium ascorbate.
o Allow the reaction to proceed at room temperature for 1-4 hours with gentle mixing.

o Purify the resulting bioconjugate by centrifugation and repeated washing with the buffer to
remove the catalyst and excess reactants.
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Figure 2: Experimental workflow for surface functionalization and bioconjugation.

Role in Drug Development

The unique properties of p-Azidomethylphenyltrimethoxysilane position it as a valuable tool
in modern drug development, particularly in the creation of advanced drug delivery systems
and diagnostic platforms.

o Targeted Drug Delivery: By functionalizing nanoparticles (e.g., silica, iron oxide) with this
silane, a versatile platform is created. Targeting ligands (peptides, antibodies) with alkyne
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handles can be "clicked" onto the nanoparticle surface, enabling the specific delivery of
therapeutic payloads to diseased cells or tissues.

o Immobilization of Therapeutics: Small molecule drugs or biologics can be modified with an
alkyne group and subsequently immobilized onto a silane-treated surface, such as an
implantable medical device, to provide localized drug release.

» Diagnostic Assays: The robust and specific nature of the silane-azide linkage followed by
click chemistry allows for the reliable immobilization of capture probes (e.g., antibodies, DNA
strands) onto the surface of biosensors, enhancing their sensitivity and stability.

Safety and Handling

p-Azidomethylphenyltrimethoxysilane requires careful handling due to its chemical reactivity

and potential hazards.

Table 3: Hazard and Safety Information for p-Azidomethylphenyltrimethoxysilane
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Hazard Category

Description

Precautionary
Measures

Reference(s)

Skin Irritation

Causes skin irritation.

Wear protective
gloves and clothing.
Wash hands
thoroughly after
handling.

[417]

Causes serious eye

Wear chemical

goggles or a face

Eye Damage damage. shield. Do not wear Lll7]
contact lenses.
Reacts with water and  Store in a cool
moisture, liberating (<30°C), dry, well-
methanol. Contact ventilated place in a
with strong acids may  tightly sealed
Reactivity form toxic hydrazoic container. Store away [4107]

acid. May form
explosive azides with
certain metals (e.qg.,

copper, lead, silver).

from incompatible
materials (acids,
oxidizers, metals,

moisture).

Respiratory

May cause irritation to

the respiratory tract.

Use in a well-
ventilated area or with
a NIOSH-certified

respirator.

[417]

First Aid Measures:[4][7]

present. Get immediate medical attention.

Ingestion: Do not induce vomiting. Seek medical attention.

Skin Contact: Wash with plenty of soap and water. If irritation occurs, seek medical attention.

Eye Contact: Immediately rinse with water for at least 15 minutes. Remove contact lenses if

Inhalation: Move to fresh air. Seek medical attention if symptoms persist.
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This document is intended for informational purposes for qualified individuals and should not be
used as a substitute for a comprehensive Safety Data Sheet (SDS) and institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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